Bromochloroacetonitrile Bromochloroacetonitrile Bromochloroacetonitrile is a colorless liquid. (NTP, 1992)
Bromochloroacetonitrile is a nitrile.
Brand Name: Vulcanchem
CAS No.: 83463-62-1
VCID: VC20807820
InChI: InChI=1S/C2HBrClN/c3-2(4)1-5/h2H
SMILES: C(#N)C(Cl)Br
Molecular Formula: C2HBrClN
Molecular Weight: 154.39 g/mol

Bromochloroacetonitrile

CAS No.: 83463-62-1

Cat. No.: VC20807820

Molecular Formula: C2HBrClN

Molecular Weight: 154.39 g/mol

* For research use only. Not for human or veterinary use.

Bromochloroacetonitrile - 83463-62-1

Specification

Description Bromochloroacetonitrile is a colorless liquid. (NTP, 1992)
Bromochloroacetonitrile is a nitrile.
CAS No. 83463-62-1
Molecular Formula C2HBrClN
Molecular Weight 154.39 g/mol
IUPAC Name 2-bromo-2-chloroacetonitrile
Standard InChI InChI=1S/C2HBrClN/c3-2(4)1-5/h2H
Standard InChI Key BMWPPNAUMLRKML-UHFFFAOYSA-N
SMILES C(#N)C(Cl)Br
Canonical SMILES C(#N)C(Cl)Br
Boiling Point 138-140 °C
Colorform Liquid

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